Cas no 470-99-5 (2-Cyclohexen-1-ol,3,5,5-trimethyl-)

2-Cyclohexen-1-ol,3,5,5-trimethyl- structure

470-99-5 structure

Product Name:2-Cyclohexen-1-ol,3,5,5-trimethyl-

CAS No:470-99-5

Molecular Formula:C₉H₁₆O

Molecular Weight:140.22274

MDL:MFCD00001554

CID:329861

2-Cyclohexen-1-ol,3,5,5-trimethyl- Properties

Names and Identifiers

- 2-Cyclohexen-1-ol,3,5,5-trimethyl-
- 3,5,5-Trimethyl-2-cyclohexen-1-ol
- 3,5,5-trimethylcyclohex-2-en-1-ol
- (+/-)-3,5,5-trimethyl-2-cyclohexen-1-ol
- 2-Cyclohexen-1-ol,3,5,5-trimethyl
- 3,5,5-trimethyl-2-cyclohexenol
- 3,5,5-trimethyl-cyclohex-2-en-1-ol
- 3,5,5-trimethylcyclohexene-1-ol
- Isophorol
- 3,5,5-trimethyl-2-cyclohexen-1-o
- +Expand
- MDL： MFCD00001554
- InChIKey： LDRWAWZXDDBHTG-UHFFFAOYSA-N
- Inchi： 1S/C9H16O/c1-7-4-8(10)6-9(2,3)5-7/h4,8,10H,5-6H2,1-3H3
- SMILES： CC1CC(C)(C)CC(O)C=1

Computed Properties

Exact Mass: 140.12000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Heavy Atom Count: 10
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.11360
PSA: 20.23000
Refractive Index: n20/D 1.472(lit.)
Boiling Point: 79.4-81.45
Flash Point: 176 °F
Color/Form: Colorless Transparent Liquid
Solubility: Not determined
Density: 0.918 g/mL at 25 °C(lit.)

2-Cyclohexen-1-ol,3,5,5-trimethyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003J06-1g	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	95%	1g	$15.00	2024-05-01
A2B Chem LLC	AB63798-250mg	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	90%	250mg	$10.00	2024-04-20
Aaron	AR003J8I-1g	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	95%	1g	$52.00
abcr	AB151897-1 g	3,5,5-Trimethyl-2-cyclohexen-1-ol, 95%; .	470-99-5	95%	1g	€72.80
Ambeed	A571859-1g	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	95%	1g	$18.0	2024-07-19
Enamine	EN300-20512-0.05g	3,5,5-trimethylcyclohex-2-en-1-ol	470-99-5	95%	0.05g	$19.0	2023-07-08
eNovation Chemicals LLC	Y1013395-10g	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	95%	10g	$190	2022-10-16
Fluorochem	013734-1g	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	95%	1g	￡14.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1233667-5g	3,5,5-Trimethyl-2-cyclohexen-1-ol	470-99-5	95%	5g	￥498.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X38885-5g	3,5,5-TRIMETHYL-2-CYCLOHEXEN-1-OL	470-99-5	95%	5g	¥439.0	2024-07-18

2-Cyclohexen-1-ol,3,5,5-trimethyl- Related Literature

1. Use of Benzotrifluoride as Solvent for Chromium-catalysed Oxidations with Sodium Percarbonate

Nicolas Delaval,Sandrine Bouquillon,Fran?oise Hénin,Jacques Muzart J. Chem. Res. (S) 1999 286
2. Selective transfer dehydrogenation of aromatic alcohols on supported palladium

Csilla Keresszegi,Tamas Mallat,Alfons Baiker New J. Chem. 2001 25 1163
3. Br?nsted acid catalysed electrophilic substitution of indole by allylic alcohols in lithium perchlorate–diethyl ether: application to the total synthesis of yuehchukene

Kenneth J. Henry,Paul A. Grieco J. Chem. Soc. Chem. Commun. 1993 510
4. Electron impact-induced migrations in cyclic allylic alcohols and cyclic enones

R. T. Aplin,H. E. Browning,P. Chamberlain Chem. Commun. (London) 1967 1071
5. Novel amine-modified TiO2–SiO2 aerogel for the demanding epoxidation of substituted cyclohexenols

Marco Dusi,Christian A. Müller,Tamas Mallat,Alfons Baiker Chem. Commun. 1999 197
6. Novel amine-modified TiO2–SiO2 aerogel for the demanding epoxidation of substituted cyclohexenols

Marco Dusi,Christian A. Müller,Tamas Mallat,Alfons Baiker Chem. Commun. 1999 197
7. Selective oxidation of alcohols by molecular oxygen over a Pd/MgO catalyst in the absence of any additives

Unnikrishnan R. Pillai,Endalkachew Sahle-Demessie Green Chem. 2004 6 161
8. Characterization of volatile components in Calligonum comosum by coupling gas chromatography-mass spectrometry and mean field approach independent component analysis

Saeed Masoum,Hooman Seifi,Ebrahim Haghir Ebrahimabadi Anal. Methods 2013 5 4639
9. Selective hydrogenation of the CC bond of α,β-unsaturated carbonyl compounds over PdNPs–SBA-15 in a water medium

Saidulu Ganji,Suresh Mutyala,Chinna Krishna Prasad Neeli,Kamaraju Seetha Rama Rao,David Raju Burri RSC Adv. 2013 3 11533
10. Base-free oxidation of alcohols enabled by nickel(ii)-catalyzed transfer dehydrogenation

Danfeng Ye,Zhiyuan Liu,Jonathan L. Sessler,Chuanhu Lei Chem. Commun. 2020 56 11811

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:470-99-5)3,5,5-TRIMETHYL-2-CYCLOHEXEN-1-OL

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Amadis Chemical Company Limited

(CAS:470-99-5)2-Cyclohexen-1-ol,3,5,5-trimethyl-

Purity:99%

Quantity:25g

Price($):189.0